Cas no 64466-50-8 (Ethanone,1-(7,8-dimethoxy-2H-1-benzopyran-3-yl)-)

• Product Name: Ethanone,1-(7,8-dimethoxy-2H-1-benzopyran-3-yl)-
• CAS No: 64466-50-8
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 517586
• Update Time: 2026-04-29

Ethanone,1-(7,8-dimethoxy-2H-1-benzopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(7,8-dimethoxy-2H-1-benzopyran-3-yl)-
• 1-(7,8-Dimethoxy-2H-1-benzopyran-3-yl)ethanone
• 1-(7,8-dimethoxy-2H-chromen-3-yl)ethanone

Computed Properties

• Exact Mass: 234.08922
• Monoisotopic Mass: 234.089209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Experimental Properties

• Density: 1.2047 (rough estimate)
• Boiling Point: 336.57°C (rough estimate)
• Flash Point: 167.3°C
• Refractive Index: 1.4977 (estimate)
• PSA: 44.76